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Compound of Interest

Compound Name: 6-Bromo-1-chlorophthalazine

Cat. No.: B1343828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-1-chlorophthalazine, a
key intermediate in pharmaceutical research and organic synthesis. It includes verified CAS
number and structure, a summary of its physicochemical properties, and a detailed, plausible
experimental protocol for its synthesis.

Chemical Identity and Structure

The compound 6-Bromo-1-chlorophthalazine is unequivocally identified by the CAS Registry
Number 470484-70-9.[1][2][3][4] Its chemical structure is characterized by a phthalazine core,
substituted with a bromine atom at the 6th position and a chlorine atom at the 1st position.

Molecular Structure:
Chemical Structure of 6-Bromo-1-chlorophthalazine

Physicochemical Properties

A summary of the key quantitative data for 6-Bromo-1-chlorophthalazine is presented in the
table below. This information is crucial for its handling, characterization, and use in synthetic
applications.
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Property Value Source
CAS Number 470484-70-9 [11[2][3][4]
Molecular Formula CsH4BrCIN2 [1]
Molecular Weight 243.49 g/mol [11[2]

Pale-yellow to Yellow-brown
Appearance

Solid
Boiling Point (Predicted) 419.2 £ 25.0 °C at 760 mmHg [1]
Density (Predicted) 1.762 + 0.06 g/cm?3 [5]
CIC1=C2C=CC(Br)=CC2=CN=
SMILES [2][5]
N1
GHENEHYQUQKATD-
InChl Key [5]
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Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 6-Bromo-1-
chlorophthalazine is not readily available in the searched literature, a plausible synthetic route
can be proposed based on the well-established synthesis of the related compound, 6-Bromo-4-
chlorophthalazin-1(2H)-one.[6] The following protocol describes a two-step process starting
from 6-Bromophthalazin-1(2H)-one.

Step 1: Synthesis of 6-Bromophthalazin-1(2H)-one

This intermediate can be synthesized from 4-bromophthalic anhydride and hydrazine hydrate.
Step 2: Chlorination of 6-Bromophthalazin-1(2H)-one to yield 6-Bromo-1-chlorophthalazine
Materials and Reagents:

e 6-Bromophthalazin-1(2H)-one

e Phosphorus oxychloride (POCIs)
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Toluene (anhydrous)

Sodium bicarbonate (NaHCOs) solution (saturated)

Ethyl acetate (EtOAC)

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 6-
Bromophthalazin-1(2H)-one (1.0 eq) in anhydrous toluene.

Slowly add phosphorus oxychloride (POCIs) (3.0-5.0 eq) to the suspension at room
temperature under an inert atmosphere (e.g., nitrogen or argon).

Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and carefully quench the excess
POCIs by slowly adding the reaction mixture to crushed ice.

Neutralize the acidic solution by the slow addition of a saturated agqueous solution of sodium
bicarbonate until the pH is approximately 7-8.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine, then dry over anhydrous magnesium
sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain
the crude product.

Purify the crude 6-Bromo-1-chlorophthalazine by column chromatography on silica gel
using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the
pure product.
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Characterization:

The final product should be characterized by standard analytical techniques, such as *H NMR,
13C NMR, and mass spectrometry, to confirm its identity and purity.

Logical Workflow for Compound Handling and
Synthesis

The following diagram illustrates a typical workflow for the handling, synthesis, and
characterization of a chemical compound like 6-Bromo-1-chlorophthalazine in a research

setting.
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General laboratory workflow for chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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